3-(4-methoxyphenyl)-5-(1-phenoxyethyl)-1,2,4-oxadiazole

• IUPAC Name: 3-(4-methoxyphenyl)-5-(1-phenoxyethyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C17H16N2O3/c1-12(21-15-6-4-3-5-7-15)17-18-16(19-22-17)13-8-10-14(20-2)11-9-13/h3-12H,1-2H3
• InChI Key: BQZNKWZFLUGJEB-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC(=NO1)C2=CC=C(C=C2)OC)OC3=CC=CC=C3
• Molecular Formula: C17H16N2O3
• Molecular Weight: 296.32 g/mol

Description

3-(4-methoxyphenyl)-5-(1-phenoxyethyl)-1,2,4-oxadiazole is a heterocyclic compound that belongs to the oxadiazole family This compound is characterized by the presence of an oxadiazole ring, which is a five-membered ring containing two nitrogen atoms and one oxygen atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-methoxyphenyl)-5-(1-phenoxyethyl)-1,2,4-oxadiazole typically involves the cyclization of appropriate precursors under specific reaction conditions. One common method involves the reaction of 4-methoxybenzohydrazide with phenoxyacetic acid in the presence of a dehydrating agent such as phosphorus oxychloride (POCl3). The reaction is carried out under reflux conditions, leading to the formation of the oxadiazole ring.

Industrial Production Methods

Industrial production of 3-(4-methoxyphenyl)-5-(1-phenoxyethyl)-1,2,4-oxadiazole may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

3-(4-methoxyphenyl)-5-(1-phenoxyethyl)-1,2,4-oxadiazole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate (KMnO4) or hydrogen peroxide (H2O2).

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the nature of the substituents and reaction conditions.

Common Reagents and Conditions

Oxidation: KMnO4 in acidic or basic medium, H2O2 in the presence of a catalyst.

Reduction: NaBH4 in methanol or ethanol, LiAlH4 in anhydrous ether.

Substitution: Halogenating agents (e.g., N-bromosuccinimide), nucleophiles (e.g., amines, thiols).

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used For example, oxidation may lead to the formation of carboxylic acids or ketones, while reduction may yield alcohols or amines

Scientific Research Applications

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: It has shown potential as an antimicrobial and antifungal agent, with studies indicating its effectiveness against certain bacterial and fungal strains.

Medicine: Research has explored its potential as an anti-inflammatory and anticancer agent, with some studies suggesting it may inhibit the growth of cancer cells.

Industry: The compound is used in the development of new materials, such as polymers and dyes, due to its unique chemical properties.

Mechanism of Action

The mechanism by which 3-(4-methoxyphenyl)-5-(1-phenoxyethyl)-1,2,4-oxadiazole exerts its effects varies depending on its application. In biological systems, the compound may interact with specific molecular targets, such as enzymes or receptors, leading to the inhibition of certain biochemical pathways. For example, its antimicrobial activity may result from the disruption of bacterial cell membranes or inhibition of essential enzymes.

Comparison with Similar Compounds

3-(4-methoxyphenyl)-5-(1-phenoxyethyl)-1,2,4-oxadiazole can be compared with other oxadiazole derivatives, such as:

• 3-(4-methoxyphenyl)-5-(1-phenylethyl)-1,2,4-oxadiazole
• 3-(4-methoxyphenyl)-5-(1-methoxyethyl)-1,2,4-oxadiazole
• 3-(4-methoxyphenyl)-5-(1-ethoxyethyl)-1,2,4-oxadiazole

These compounds share a similar core structure but differ in the substituents attached to the oxadiazole ring. The presence of different substituents can influence the chemical properties, reactivity, and potential applications of each compound. For example, the phenoxyethyl group in 3-(4-methoxyphenyl)-5-(1-phenoxyethyl)-1,2,4-oxadiazole may enhance its lipophilicity and ability to interact with biological membranes, making it more effective as an antimicrobial agent compared to its analogs.